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Compound of Interest

Compound Name: 3-Pentadecylphenol

Cat. No.: B1217947 Get Quote

Essential Safety and Handling Guide for 3-
Pentadecylphenol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 3-Pentadecylphenol in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure the safe management

of this chemical.

Chemical Safety and Hazard Information
3-Pentadecylphenol is a hazardous substance that requires careful handling to prevent

adverse health effects. It is classified as an irritant to the eyes, skin, and respiratory tract.[1] It

is harmful if swallowed, in contact with skin, or inhaled.[2]

Physical and Chemical Properties
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Property Value

Appearance
Tan to brownish-purple crystals or white to gray

to brown powder/lump[1]

Molecular Formula C₂₁H₃₆O[3]

Molecular Weight 304.51 g/mol [3]

Melting Point 49.0 to 53.0 °C

Boiling Point 232 °C at 8 mmHg

Flash Point > 110 °C (> 230 °F)[1][4]

Storage Temperature
Room temperature, recommended <15°C in a

cool, dark place

GHS Hazard Statements

Code Statement

H302 Harmful if swallowed[2]

H312 Harmful in contact with skin[2]

H315 Causes skin irritation[2]

H319 Causes serious eye irritation

H332 Harmful if inhaled

H335 May cause respiratory irritation[2]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory when handling 3-Pentadecylphenol to
minimize exposure risk.
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Protection Type Specification

Eye Protection

Wear appropriate protective eyeglasses or

chemical safety goggles conforming to EN166

(EU) or OSHA's eye and face protection

regulations in 29 CFR 1910.133.[1]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[1] Fire/flame resistant

and impervious clothing is recommended.[2]

Respiratory Protection

A respiratory protection program that meets

OSHA's 29 CFR 1910.134 and ANSI Z88.2

requirements or European Standard EN 149

must be followed whenever workplace

conditions warrant respirator use.[1]

Operational Plan for Handling 3-Pentadecylphenol
1. Engineering Controls and Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood, to keep airborne

concentrations low.[1]

Ensure that an eyewash station and a safety shower are readily accessible and located

within 10 seconds of the work area.[1][5]

Never work alone when handling this chemical.[5]

Keep the container tightly closed when not in use.[1]

2. Handling Procedure:

Avoid contact with eyes, skin, and clothing.[1]

Minimize dust generation and accumulation.[1]

Wash hands thoroughly after handling.[1]
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Do not eat, drink, or smoke in the handling area.[2]

3. Storage:

Store in a tightly closed container.[1]

Store in a cool, dry, well-ventilated area away from incompatible substances.[1]

Store locked up.[2]

4. Disposal Plan:

Dispose of contents and container to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.[2]

Contaminated materials should be collected in suitable, closed containers for disposal.[2]

For trace contaminated items like pipette tips, collect them in a sealable container, which is

then placed in a lined biomedical waste box for incineration.[6] Do not autoclave this waste.

[6]

Emergency Procedures
Immediate and appropriate first aid is crucial in the event of exposure.

First Aid Measures
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1] Seek immediate

medical attention.[1]

Skin Contact

Get medical aid immediately.[1] Flush skin with

plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[1]

Wash clothing before reuse.[1] For significant

phenol exposure, rapid decontamination is

critical. If available, use polyethylene glycol

(PEG) 300 or 400 to wipe the affected area.[6]

Inhalation

Remove from exposure and move to fresh air

immediately.[1] If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

[1] Get medical aid.[1]

Ingestion

Do NOT induce vomiting.[1] If the person is

conscious and alert, rinse their mouth and give

2-4 cupfuls of milk or water.[1] Get medical aid

immediately.[1]

Spill Response Workflow

In the event of a spill, follow the established procedure to ensure safety and proper cleanup.
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Workflow for Handling a 3-Pentadecylphenol Spill

Spill Occurs

Evacuate Immediate Area

Ensure safety of personnel

Don Appropriate PPE
(Gloves, Goggles, Respirator, Protective Clothing)

Ensure Adequate Ventilation

Contain the Spill
(Use absorbent material)

Clean Up Spill
(Vacuum or sweep up material)

Place in a Suitable, Labeled Disposal Container

Decontaminate the Area

Report the Incident

Click to download full resolution via product page
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Caption: A flowchart outlining the step-by-step procedure for safely managing a 3-
Pentadecylphenol spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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